4-bromo-N,N-diethyl-3-methoxybenzenesulfonamide

• IUPAC Name: 4-bromo-N,N-diethyl-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C11H16BrNO3S/c1-4-13(5-2)17(14,15)9-6-7-10(12)11(8-9)16-3/h6-8H,4-5H2,1-3H3
• InChI Key: RYCWDPIVJMHLSJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)Br)OC
• Molecular Formula: C11H16BrNO3S
• Molecular Weight: 322.22 g/mol

Description

4-bromo-N,N-diethyl-3-methoxybenzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BDBS and is a sulfonamide derivative of 4-bromo-3-methoxybenzene. In

Mechanism of Action

The mechanism of action of 4-bromo-N,N-diethyl-3-methoxybenzenesulfonamide involves its binding to the active site of carbonic anhydrase enzymes, thereby inhibiting their activity. This inhibition leads to a decrease in the production of bicarbonate ions, which are essential for various physiological processes. In cancer cells, BDBS has been shown to induce apoptosis, which is programmed cell death, by activating caspase enzymes.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-bromo-N,N-diethyl-3-methoxybenzenesulfonamide are dependent on its target enzyme and cell type. Inhibition of carbonic anhydrase enzymes can lead to a decrease in the production of bicarbonate ions, which can affect acid-base balance and respiration. In cancer cells, BDBS can induce apoptosis, leading to cell death.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N,N-diethyl-3-methoxybenzenesulfonamide in lab experiments is its potential as a selective inhibitor of carbonic anhydrase enzymes. This selectivity can help researchers study the specific role of these enzymes in various physiological processes. However, one limitation is the potential for off-target effects, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for the study of 4-bromo-N,N-diethyl-3-methoxybenzenesulfonamide. One potential direction is the development of more selective and potent inhibitors of carbonic anhydrase enzymes. Another direction is the study of BDBS as a potential anticancer agent, including in vivo studies. Additionally, the potential applications of BDBS in other fields, such as agriculture and environmental science, could be explored.

Synthesis Methods

The synthesis of 4-bromo-N,N-diethyl-3-methoxybenzenesulfonamide involves the reaction of 4-bromo-3-methoxybenzenesulfonyl chloride with diethylamine in the presence of a base such as triethylamine. The product is then purified using column chromatography. This synthesis method has been reported in various research articles and is considered reliable.

Scientific Research Applications

4-bromo-N,N-diethyl-3-methoxybenzenesulfonamide has been used in various scientific research studies due to its potential applications in different fields. It has been studied as a potential inhibitor of carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance, respiration, and bone resorption. BDBS has also been studied as a potential anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.